Cas no 646-23-1 (Pentane,1-isothiocyanato-5-(methylsulfinyl)-)
646-23-1 structure
Product Name:Pentane,1-isothiocyanato-5-(methylsulfinyl)-
CAS No:646-23-1
MF:C7H13NOS2
MW:191.314219236374
CID:507213
PubChem ID:206035
Update Time:2025-09-18
Pentane,1-isothiocyanato-5-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pentane,1-isothiocyanato-5-(methylsulfinyl)-
- 1-ISOTHIOCYANATO-5-(METHYLSULFINYL)-PENTANE
- 1-isothiocyanato-5-methylsulfinylpentane
- ALYSSIN
- ALYSSIN(RG)
- ALYSSIN SULFONE
- CHEBI:138755
- NSC782920
- AKOS006271623
- Alyssin, (S)-
- CHEMBL4520951
- CS-0066805
- Isothiocyanic acid, 5-(methylsulfinyl)pentyl ester
- REF.: SCIFINDER (Spectrum in accordance with the one in Scifinder)
- (S)-1-Isothiocyanato-5-(methylsulfinyl)pentane
- Alyssin, (R)-
- FT-0632743
- 5-(Methylsulfinyl)-pentyl isothiocyanate
- ALYSSIN, (+/-)-
- 5-Methylsulfinylpentylisothiocyanate
- 1-Isothiocyanato-5-(methylsulfinyl)pentane
- DTXSID50983213
- 0929AF184M
- 646-23-1
- IUUQPVQTAUKPPB-UHFFFAOYSA-N
- HY-116920
- 167963-04-4
- BDBM50508431
- 1-Isothiocyanato-5-(methanesulfinyl)pentane
- Q27236447
- Pentane, 1-isothiocyanato-5-(methylsulfinyl)-
- 1-isothiocyanato-5-methanesulfinylpentane
- starbld0002718
- R,S-alyssin
- 167963-06-6
- NSC-782920
- SCHEMBL1607149
- (R)-1-Isothiocyanato-5-(methylsulfinyl)pentane
- UNII-0929AF184M
- 5-methylsulfinylpentyl isothiocyanate
- GLXC-04602
- DB-054699
-
- MDL： MFCD00214145
- Inchi： 1S/C7H13NOS2/c1-11(9)6-4-2-3-5-8-7-10/h2-6H2,1H3
- InChI Key： IUUQPVQTAUKPPB-UHFFFAOYSA-N
- SMILES： S(C)(CCCCCN=C=S)=O
Computed Properties
- Exact Mass: 191.04400
- Monoisotopic Mass: 191.04385639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- Color/Form: 。
- PSA: 80.73000
- LogP: 2.50370
- Solubility: 。
Pentane,1-isothiocyanato-5-(methylsulfinyl)- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Pentane,1-isothiocyanato-5-(methylsulfinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| LKT Labs | A4496-25 mg |
Alyssin |
646-23-1 | ≥97% | 25mg |
$211.90 | 2023-07-11 | |
| LKT Labs | A4496-50 mg |
Alyssin |
646-23-1 | ≥97% | 50mg |
$379.20 | 2023-07-11 | |
| LKT Labs | A4496-100 mg |
Alyssin |
646-23-1 | ≥97% | 100MG |
$672.50 | 2023-07-11 | |
| LKT Labs | A4496-500 mg |
Alyssin |
646-23-1 | ≥97% | 500MG |
$2,146.40 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-291883-25 mg |
Alyssin, |
646-23-1 | 25mg |
￥2,407.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291883A-50 mg |
Alyssin, |
646-23-1 | 50mg |
￥4,174.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291883-25mg |
Alyssin, |
646-23-1 | 25mg |
￥2407.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291883A-50mg |
Alyssin, |
646-23-1 | 50mg |
￥4174.00 | 2023-09-05 | ||
| A2B Chem LLC | AG67616-50mg |
ALYSSIN |
646-23-1 | ≥97% | 50mg |
$427.00 | 2024-04-19 | |
| A2B Chem LLC | AG67616-100mg |
ALYSSIN |
646-23-1 | ≥97% | 100mg |
$746.00 | 2024-04-19 |
Pentane,1-isothiocyanato-5-(methylsulfinyl)- Related Literature
-
1. Complexes of ligands providing endogenous bridges. Part 1. The syntheses and crystal structures of barium and lead(II) complexes of macrocyclic Schiff bases derived from heterocyclic dicarbonyls and 1, n-diamino-n′-hydroxyalkanes (n,n′= 3,2; 4,2; or 5,3)Harry Adams,Neil A. Bailey,David E. Fenton,Rosalind J. Good,Richard Moody,Cecilia O. Rodriguez de Barbarin J. Chem. Soc. Dalton Trans. 1987 207
646-23-1 (Pentane,1-isothiocyanato-5-(methylsulfinyl)-) Related Products
- 155320-20-0((S)-Sulforaphane)
- 4430-35-7(Hesperin)
- 142825-10-3((R)-Sulforaphane)
- 4478-93-7(Sulforaphane)
- 836682-32-7(D,L-Sulforaphane-d8)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent